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Compound of Interest

Compound Name: 2-Carboxyphenol-d4

Cat. No.: B562736 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides immediate, essential safety

and logistical information for the handling of 2-Carboxyphenol-d4, a deuterated form of 2-

Carboxyphenol (Salicylic Acid). Given that specific safety data for 2-Carboxyphenol-d4 is not

readily available, the following procedures are based on the well-documented hazards of its

parent compound, phenol, and general guidelines for handling deuterated compounds.

Core Hazards: 2-Carboxyphenol-d4 is a derivative of phenol and should be handled with the

same precautions. Phenol is toxic, corrosive, and can be fatal upon skin contact, inhalation, or

ingestion[1]. It can cause severe chemical burns and has an anesthetic effect that may delay

the sensation of pain[1][2]. Additionally, as a deuterated compound, care must be taken to

prevent hydrogen-deuterium exchange, which could compromise the isotopic purity of the

material[3].

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory for handling 2-Carboxyphenol-d4.
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Protection Type Specification Rationale & Citation

Hand Protection

Double gloving is

recommended. For incidental

contact, two pairs of nitrile

gloves (≥4-mil) or one pair of

thicker nitrile gloves (≥8-mil)

can be used. For extensive

work or in case of spills,

heavy-duty gloves such as

Butyl rubber or Viton® are

required due to phenol's ability

to penetrate standard nitrile

gloves. Gloves should be

changed immediately if

contaminated.[1][4]

Prevents skin contact, which

can cause severe burns and

systemic toxicity.

Eye & Face Protection

Tightly fitting safety goggles

and a face shield are required.

Safety glasses are not

sufficient.[1]

Protects against splashes that

can cause severe and

irreversible eye damage.

Body Protection

A fully buttoned lab coat and a

chemical-resistant apron made

of butyl rubber or neoprene

should be worn, especially

when there is a risk of

splashes.[1][4]

Provides a barrier against skin

contact and chemical burns.

Footwear

Closed-toe, chemical-resistant

shoes must be worn at all

times in the laboratory.[1][4]

Protects feet from spills.

Respiratory Protection A respirator with an

appropriate filter should be

used if engineering controls

are insufficient or during a

large spill. All work with open

containers should be

Minimizes inhalation exposure

to dust or aerosols.
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conducted in a certified

chemical fume hood.[1]

Operational and Disposal Plans
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong oxidizing agents, strong acids, and strong bases[5].

Keep the container tightly sealed to prevent moisture absorption and maintain the isotopic

integrity of the compound[3][6]. Storage at 4°C is recommended for long-term stability[6].

Handling and Use:

All handling of 2-Carboxyphenol-d4, including weighing and solution preparation, must be

conducted in a certified chemical fume hood to minimize inhalation exposure[1].

Avoid creating dust or aerosols[1].

Use dedicated, dry glassware to prevent contamination and hydrogen-deuterium

exchange[3].

Do not eat, drink, or smoke in the laboratory[1].

Wash hands thoroughly with soap and water after handling, even if gloves were worn[1].

Spill Management:

In case of a small spill, use an absorbent material like vermiculite to soak up the

substance[2].

Collect the contaminated absorbent material into a sealed, labeled container for hazardous

waste disposal[2].

For larger spills, evacuate the area and follow your institution's emergency procedures.
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Disposal:

All waste materials, including contaminated absorbents and disposable PPE, must be

treated as hazardous waste.

Dispose of the waste in a designated, sealed, and clearly labeled container.

Follow all local, state, and federal regulations for hazardous waste disposal. While some

deuterated compounds like heavy water can be recycled, this is not a standard procedure for

complex organic molecules and waste should be managed through a licensed hazardous

waste disposal company[7][8][9].

Emergency Procedures
Skin Contact:

Rapid and immediate skin decontamination is critical.

Remove all contaminated clothing immediately[4][2].

Wipe the affected area with a low-molecular-weight polyethylene glycol (PEG 300 or PEG

400) if available. If not, flush with copious amounts of water for at least 15 minutes[4][2].

Seek immediate medical attention[4].

Eye Contact:

Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the

eyelids open[4].

Remove contact lenses if present and easy to do so.

Seek immediate medical attention[4].

Inhalation:

Move the individual to fresh air[10].
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If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Ingestion:

Do not induce vomiting.

Rinse the mouth with water.

Seek immediate medical attention[5].

Experimental Workflow
The following diagram illustrates the workflow for the safe handling of 2-Carboxyphenol-d4.

In Case of Exposure/Spill

Receiving and Storage

Preparation (in Fume Hood)
- Don PPE
- Weighing

- Solution Preparation

Experimentation

Emergency Procedures

Decontamination and Waste Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Carboxyphenol-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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